Cas no 81133-20-2 (Carbon dioxide Absorber)

• Product Name: Carbon dioxide Absorber
• CAS No: 81133-20-2
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 93344
• PubChem ID: 14798
• Update Time: 2025-06-08

Carbon dioxide Absorber Chemical and Physical Properties

Names and Identifiers

• Ascarite (II) (R)
• Anthophyllite
• Anthophyllite fibers
• Asbestos
• Asbestos? Asbestos by TEM
• Asbestos fibers
• Asbestos (friable)
• Grunerite
• Grunerite fibers
• Sodium hydroxide coated non-fibrous silicate
• Tremolite Fibers
• Ascarite(II)
• Ascarite(II)_, 8- to 20-mesh, CO2 absorbent
• Soda asbestos
• ASCARITE(II), CO2 ABSORBENT, 20~30MESH
• Carbon dioxide Absorber
• Ascarite
• Ascarite(II)?, CO2 absorbent, 8 to 20 Mesh
• Ascarite(R)
• 2-Methyl-D-serine
• (2R)-2-amino-3-hydroxy-2-methylpropanoic acid
• D-SERINE, 2-METHYL-
• H-alpha-Me-D-Ser-OH
• ALPHA-METHYL-D-SER
• ALPHA-METHYL-D-SERINE
• 2-Methylserine
• (R)-2-AMINO-3-HYDROXY-2-METHYLPROPANOIC ACID
• D-
• A-methylserine
• 2-methyl-d-ser
• (R)-alpha-MeSer
• (R)-2-methylserine
• (-)-(r)-alpha-methylserine
• BCP10469
• AB03932
• C02115
• (2R)-2-amino-3-hydroxy-2-methylpropionic acid
• 132
• ASCARITE II REG, COARSE
• ASCARITE II REG, FINE
• ASCARITE II(TM)
• SODIUM HYDROXIDE-COATED SILICA
• SILICA, SODIUM HYDROXIDE COATED*20-30 ME SH
• SILICA, SODIUM HYDROXIDE COATED*8-20 MES H
• Ascarite(II), CO2 absorbent, 20-30 mesh, capacity: 40-50%
• Caustic soda, dry
• Natriumhydroxyde
• AKOS015913904
• Sodium hydroxide, bead
• UN1824
• Caustic Soda, Dry (DOT)
• SODIUM HYDROXIDE [HSDB]
• SODIUM HYDROXIDE (MART.)
• Caustic soda, granular
• Caustic soda, liquid
• Stamperprep
• Sodium hydroxide pellets, EP
• Natrium causticum
• Sodium hydroxide (flake)
• Caustic Soda, Solid (DOT)
• Fuers Rohr
• soude caustique
• Sodium hydroxide, anhydrous
• DB11151
• Sodium hydroxide liquid
• SODIUM HYDROXIDE [FCC]
• Hydroxyde de sodium
• SODIUM HYDROXIDE [JAN]
• SODIUM HYDROXIDE [EP MONOGRAPH]
• SODIUM HYDROXIDE
• 1310-73-2
• NSC-135799
• DTXSID0029634
• hydroxide sodium
• CHEBI:32145
• SODIUM HYDROXIDE [WHO-IP]
• sodium;hydroxide
• Sodio(idrossido di)
• SODIUM HYDROXIDE [MART.]
• Sodium hydroxide dimer
• LYE
• SODIUM HYDROXIDE [MI]
• Caustic soda, bead
• Sodium hydroxide (Na(OH))
• Sodium hydroxide (JP17/NF)
• Sodium hydroxide, pellets
• Sodium(hydroxyde de) [French]
• WLN: NA Q
• 30% (w/w), Analytical Reagent Grade
• Sodium(hydroxyde de)
• SODIUM HYDROXIDE [VANDF]
• Sodio(idrossido di) [Italian]
• 1.25N NaOH Distillation Fluid, 50 x 10 mL, smart delivery PFA Tube
• Sodium Hydroxide, Solid (DOT)
• Natrium-hydroxid, reinstes
• Liquid-plumr
• USEPA/OPP Pesticide Code: 075603
• Caustic soda
• Sodium Hydroxide, Bead (DOT)
• NATRII HYDROXYDUM [WHO-IP LATIN]
• Sodium Hydroxide (0.1M in water (0.1N))
• sodium hydroxid
• EPA Pesticide Chemical Code 075603
• Sodium azidodifluoroacetate 0.25 M in water
• Sodium hydroxide pellets Biochemical Grade
• Sodium hydrate
• sodium hyroxide
• Caustic soda, flake
• O0575
• INS-524
• Natriumhydroxid [German]
• Soda lye
• Rohrreiniger Rofix
• Lewis-red devil lye
• Natrii hydroxydum
• Natrii hydroxidum
• Sodium hydroxide, granular
• D01169
• White caustic
• Sodium hydroxide beads
• Sodium hydroxide, solid
• sodiumhydroxid
• CHEMBL2105794
• Sodium Hydroxide, Granular (DOT)
• Sodium hydroxide, micropearls
• Na (O H)
• UNII-55X04QC32I
• Hydroxyde de sodium [French]
• Natriumhydroxyde [Dutch]
• 55X04QC32I
• Sodium hydroxide; NaOH
• Hydroxide, Sodium
• Caustic Soda, Bead (DOT)
• Rohrputz
• Sodium hydroxide, flake
• Ascarite II
• J-005935
• Soda, hydrate
• UN1823
• SODIUM HYDROXIDE [WHO-DD]
• Sodium hydroxide pearls
• Tosoh pearl
• Sodium hydroxide (TN)
• Soda, caustic
• Soda, kaustische
• Plung
• Sodium hydroxide, solid [UN1823] [Corrosive]
• DTXCID609634
• Sodium hydroxide, pearl
• sodiumhydroxide
• SODIUM HYDROXIDE [II]
• sodium hydoxide
• Caustic Soda, Granular (DOT)
• Sodium Hydroxide, Flake (DOT)
• Sodium hydroxide (NaOH)
• Sodium hydroxide (liquid)
• 81133-20-2
• Sodium(hydroxide de)
• hydroxyl sodium
• NaOH
• Sodium hydroxide, pellets, Trace Metals Grade 99.99%
• Sodium hydroxide 50%
• Promoter 3308b
• BCP26108
• Q102769
• EC 215-185-5
• AKOS015951419
• UN 1823 (solid)
• NS00076150
• Natriumhydroxid
• Collo-Tapetta
• Sodium Hydroxide, Dry (DOT)
• HSDB 229
• EINECS 215-185-5
• Caswell No. 773
• Caustic soda, solid
• Sodium hydroxide 10% aqueous solution (wt/v)
• Caustic Soda, Flake (DOT)
• Sodium hydroxide pellets USP-NF
• Aetznatron
• Sodium hydroxide pellets ACS reagent
• Sodium hydroxide, ROTI?Volum, 1N (Ampoule)
• Sodium hydroxide (Na2(OH)2)
• Sodium hydroxide [NF]
• Collo-Grillrein
• MFCD00003548
• S0543
• Sodium hydroxide, dry
• NSC135799
• E-524
• NSC 135799
• sodio hidroxido

• MDL： MFCD00132264
• Inchi： 1S/C4H9NO3/c1-4(5,2-6)3(7)8/h6H,2,5H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： CDUUKBXTEOFITR-SCSAIBSYSA-N
• SMILES： OC[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 39.99250893g/mol
• Monoisotopic Mass: 39.99250893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Gray white or light green amorphous particles
• Melting Point: 323 DEG C
• Boiling Point: 1388 DEG C
• Solubility: Not available
• Sensitiveness: Sensitive to humidity and air

Carbon dioxide Absorber Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1823 8/PG 2
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： 26-36/37/39-45-22
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II

Additional information on Carbon dioxide Absorber

Comprehensive Guide to Carbon dioxide Absorber (CAS No. 81133-20-2): Applications, Mechanisms, and Sustainability

In the era of climate change and environmental consciousness, Carbon dioxide Absorber (CAS No. 81133-20-2) has emerged as a critical component in reducing greenhouse gas emissions. This compound plays a pivotal role in industries ranging from healthcare to manufacturing, offering innovative solutions for CO2 capture and air purification. As global demand for sustainable technologies grows, understanding the properties and applications of this absorber is essential for researchers, engineers, and environmentalists alike.

The chemical composition of Carbon dioxide Absorber (CAS No. 81133-20-2) enables selective adsorption of CO2 molecules through physical or chemical processes. Unlike traditional methods, modern absorbers incorporating this compound demonstrate higher adsorption capacity and regeneration efficiency, making them ideal for closed-loop systems. Recent advancements have focused on optimizing its porous structure and surface chemistry to enhance performance under varying temperature and humidity conditions.

One of the most searched questions regarding CO2 absorbers relates to their application in indoor air quality systems. Studies show that buildings utilizing Carbon dioxide Absorber technology can maintain CO2 levels below 1000 ppm, significantly improving occupant productivity and well-being. The compound's ability to function in low-energy systems aligns perfectly with the growing trend of green building certifications like LEED and WELL.

In medical applications, 81133-20-2 plays a vital role in anesthesia machines and respiratory devices, where precise CO2 removal is crucial. The pharmaceutical-grade version of this absorber meets stringent FDA requirements, ensuring patient safety during surgical procedures. Recent innovations have reduced dust formation and extended the product's service life, addressing common concerns in clinical settings.

The industrial sector benefits from Carbon dioxide Absorber in biogas upgrading and food packaging applications. When used in biogas plants, it helps achieve pipeline-quality methane by selectively removing CO2. In modified atmosphere packaging, it extends the shelf life of perishable goods while meeting the food industry's demand for chemical-free preservation methods.

Environmental engineers frequently search for information about the regeneration process of 81133-20-2-based absorbers. Modern systems employ temperature swing adsorption (TSA) or pressure swing adsorption (PSA) techniques, allowing multiple reuse cycles. This significantly reduces operational costs and environmental impact compared to disposable alternatives, supporting circular economy principles.

Research into nanostructured variants of Carbon dioxide Absorber has opened new possibilities for direct air capture (DAC) technologies. These advanced materials demonstrate exceptional CO2 uptake even at atmospheric concentrations, potentially revolutionizing carbon-negative solutions. Startups and research institutions are actively investigating how to scale production while maintaining cost-effectiveness.

The safety profile of 81133-20-2 makes it preferable for consumer products compared to alternative chemicals. Unlike some CO2 management solutions, it doesn't generate harmful byproducts during operation or disposal. This characteristic has led to its adoption in home air purifiers and automotive cabin filters, markets experiencing rapid growth due to increased health awareness.

Looking ahead, the integration of Carbon dioxide Absorber with IoT monitoring systems represents the next frontier. Smart sensors can now track absorption saturation in real-time, optimizing replacement schedules and reducing waste. This development addresses a frequently asked question about maintenance intervals while demonstrating how traditional materials can evolve through digital transformation.

For researchers investigating carbon sequestration, 81133-20-2 offers a stable platform for testing novel capture methodologies. Its well-characterized properties serve as a benchmark when evaluating emerging materials, accelerating the development of next-generation climate solutions. The compound's versatility continues to inspire innovations across multiple disciplines.

As regulations on carbon emissions tighten globally, the demand for efficient CO2 removal technologies will only increase. Carbon dioxide Absorber (CAS No. 81133-20-2) stands at the forefront of this transition, offering a proven solution that balances performance, cost, and environmental impact. Ongoing research promises to further enhance its capabilities, ensuring its relevance in our low-carbon future.